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Compound of Interest

Compound Name:
2-Methylcyclopropane-1-

carbaldehyde

Cat. No.: B3264679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational studies on 2-
Methylcyclopropane-1-carbaldehyde, a valuable building block in organic synthesis. This

document collates available data on its synthesis, spectroscopic characterization, and early

reactivity studies, presenting it in a structured format for easy reference and comparison.

Core Chemical Properties
2-Methylcyclopropane-1-carbaldehyde is a cyclic aldehyde with the molecular formula

C₅H₈O and a molecular weight of approximately 84.12 g/mol .[1][2] The presence of a strained

cyclopropane ring and a reactive aldehyde functional group imparts unique chemical

properties, making it a versatile intermediate for the synthesis of more complex molecules.[3]

The compound exists as different stereoisomers, including (1R,2R), (1S,2S), (1R,2S), and

(1S,2R) forms, each with a specific spatial arrangement of the methyl and aldehyde groups on

the cyclopropane ring.
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Property Value Source

Molecular Formula C₅H₈O [1][2]

Molecular Weight ~84.12 g/mol [1][2]

IUPAC Name
2-methylcyclopropane-1-

carbaldehyde
[1]

CAS Number
39547-01-8 (unspecified

stereochemistry)
[4][5]

Canonical SMILES CC1CC1C=O [1]

Early Synthetic Approaches
The initial synthesis of substituted cyclopropanes, including derivatives like 2-
methylcyclopropane-1-carbaldehyde, has been a subject of significant interest in organic

chemistry. While specific seminal papers on the first synthesis of this exact molecule are not

readily available in broad searches, the general and well-established methods for constructing

the methyl-substituted cyclopropyl aldehyde moiety can be inferred from early literature on

cyclopropanation and subsequent functional group transformations.

A common and historically significant method for the preparation of cyclopropane rings is the

Simmons-Smith reaction or other cyclopropanation reactions involving carbenes or carbenoids.

Following the formation of a methylcyclopropane precursor, the introduction of the

carbaldehyde group can be achieved through various oxidative or reductive transformations.

Experimental Workflow: General Synthetic Strategy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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